Cas no 4314-43-6 (3,5-bis(trifluoromethyl)-1,2,4-oxadiazole)

• Product Name: 3,5-bis(trifluoromethyl)-1,2,4-oxadiazole
• CAS No: 4314-43-6
• MF: C₄F₆N₂O
• MW: 206.046021461487
• CID: 1515363
• PubChem ID: 250979
• Update Time: 2025-04-21

3,5-bis(trifluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(trifluoromethyl)-1,2,4-oxadiazole
• AG-K-60563
• CTK1D7569
• AC1L5ITZ
• NSC71011
• AC1Q4JWS
• 3,5-bis-trifluoromethyl-[1,2,4]oxadiazole
• 3,5-Bis-(trifluormethyl)-1,2,4-oxadiazol
• AR-1E9461
• AG-K-60563; CTK1D7569; AC1L5ITZ; NSC71011; AC1Q4JWS; 3,5-bis-trifluoromethyl-[1,2,4]oxadiazole; 3,5-Bis-(trifluormethyl)-1,2,4-oxadiazol; AR-1E9461;
• 4314-43-6
• NSC-71011
• DTXSID90290776
• SCHEMBL14346958
• 3,5-bis(trifluoromethyl)-1 ,2,4-oxadiazole
• PXUPXSBNYNHILS-UHFFFAOYSA-N

• Inchi： 1S/C4F6N2O/c5-3(6,7)1-11-2(13-12-1)4(8,9)10
• InChI Key： PXUPXSBNYNHILS-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C(F)(F)F)=NO1)(F)F

Computed Properties

• Exact Mass: 205.9915
• Monoisotopic Mass: 205.99148160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92
• LogP: 2.10720